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Compound of Interest

Compound Name: 1-Benzylcyclododec-1-ene

Cat. No.: B15422394

Application Notes and Protocols for 1-
Benzylcyclododec-1-ene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific safety data sheet (SDS) for 1-Benzylcyclododec-1-ene was found.
The following information is based on the safety profiles of structurally similar compounds,
including alpha-olefins and other cyclic hydrocarbons. It is imperative to handle this compound
with caution and to perform a thorough risk assessment before use. All procedures should be
conducted in a well-ventilated chemical fume hood, and appropriate personal protective
equipment must be worn.

Chemical and Physical Properties

Due to the absence of specific data for 1-Benzylcyclododec-1-ene, the following table
summarizes the properties of related compounds to provide an estimation of its characteristics.
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Cyclododecene

Property 1-Decene Dodec-1-ene (mixture of cis and
trans)

Molecular Formula C1oH20 Ci2H24 Ci12H22

Molecular Weight 140.27 g/mol 168.32 g/mol 166.30 g/mol

o Colorless liquid with a o
Appearance Colorless liquid ) Colorless liquid
mild, pleasant odor

Boiling Point 172 °C 213.8°C 232-245°C
Flash Point 49 °C 77 °C Not available
Density 0.741 g/cm?3 0.7584 g/cm3 Not available

Insoluble in water;
N ) Soluble in ethanaol, ]
Solubility Insoluble in water Not available
ethyl ether, and

acetone[1]

Hazard Identification and Safety Precautions

Based on data from similar compounds, 1-Benzylcyclododec-1-ene is anticipated to be a
combustible liquid that can cause skin and eye irritation.[2][3] Inhalation of vapors may cause
respiratory tract irritation, and ingestion may be harmful.[2]

Precautionary Statements:

e Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[2][3] No smoking.
[2][3] Keep container tightly closed.[2] Ground and bond container and receiving equipment.
[2] Use explosion-proof electrical, ventilating, and lighting equipment.[2] Use only non-
sparking tools.[2] Take precautionary measures against static discharge.[2] Wash skin
thoroughly after handling. Wear protective gloves, eye protection, and face protection.[2]

e Response:

o If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[2]
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o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4]

o If swallowed: Immediately call a POISON CENTER or doctor/physician.[2] Do NOT induce
vomiting.[2]

o In case of fire: Use COz, dry chemical, or foam for extinction.[2]
o Storage: Store in a well-ventilated place. Keep cool.[2] Store locked up.[2]
o Disposal: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 1-Benzylcyclododec-1-ene to
determine the appropriate PPE. The following are general recommendations:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile or neoprene), a lab coat, and
closed-toe shoes.[4]

o Respiratory Protection: If working outside of a fume hood or with heated material, a NIOSH-
approved respirator with an organic vapor cartridge is recommended.[5]

Handling Protocol

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and free of clutter.
o Have an appropriate fire extinguisher (e.g., COz, dry chemical) readily available.
o Have a spill kit with absorbent materials accessible.

e Procedure:
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o Ground all equipment to prevent static discharge.[2]
o Use only non-sparking tools.[2][4]

o Slowly transfer the required amount of 1-Benzylcyclododec-1-ene using a clean, dry
glass syringe or pipette.

o Keep the container tightly closed when not in use.

e Waste Disposal:

o Dispose of all waste, including empty containers, in accordance with local, state, and
federal regulations.

o Contaminated materials should be treated as hazardous waste.

Storage Protocol

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]
o Keep away from heat, sparks, open flames, and other ignition sources.[2]
» Store away from incompatible materials such as strong oxidizing agents.[2]

e The storage area should be a designated flammables cabinet or room.

Visualizations
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Caption: Experimental workflow for handling 1-Benzylcyclododec-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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